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Compound of Interest

Compound Name: Flizasertib

Cat. No.: B10856155

Flizasertib, an investigational serine/threonine kinase inhibitor, requires careful handling and
disposal to mitigate risks to personnel and the environment. This guide provides essential
safety information and a step-by-step operational plan for the proper disposal of Flizasertib in
a laboratory setting, ensuring compliance with safety regulations and promoting a secure
research environment.

Hazard Profile and Safety Precautions

The Safety Data Sheet (SDS) for Flizasertib identifies it as harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[1] Researchers must adhere to the following
precautionary statements:

P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]
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» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal protective equipment (PPE), including lab coats, safety goggles, and gloves, should
be worn at all times when handling Flizasertib.

Quantitative Hazard Classification

For clarity, the GHS/OSHA HCS classification for Flizasertib is summarized in the table below.

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute aquatic toxicity 1 H400: Very toxic to aquatic life

) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1 _ _
with long lasting effects

Step-by-Step Disposal Protocol

The disposal of Flizasertib, as an investigational drug, must comply with institutional, local,
and federal regulations, such as the Resource Conservation and Recovery Act (RCRA).[2] The
following protocol outlines the general procedure and should be adapted to meet the specific
requirements of your institution's Environmental Health and Safety (EHS) office.

1. Initial Assessment and Segregation:

« |dentify all Flizasertib waste, including unused product, partially used vials, contaminated
labware (e.g., pipette tips, tubes), and contaminated PPE.

o Segregate Flizasertib waste from regular laboratory trash and other chemical waste streams
at the point of generation.

2. Waste Containerization and Labeling:

» Select a compatible, leak-proof hazardous waste container. For vials and ampules, disposal
in a designated screw-top hazardous waste container is recommended.[3]
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o Label the container clearly with "Hazardous Waste" and the full chemical name "Flizasertib."
Do not use abbreviations.[4]

« Include the Principal Investigator's name, laboratory location, and contact information on the
label.[4]

3. Storage and Accumulation:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[4]

e The SAA should be a secure, secondary containment area away from general laboratory
traffic.

e Conduct and document weekly inspections of the SAA to ensure proper storage and
container integrity.[4]

4. Request for Disposal:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Complete any required chemical waste disposal request forms provided by the EHS office.[4]

5. Final Disposal Method:

e The standard and recommended method for the final disposal of investigational drugs like
Flizasertib is incineration at an EPA-permitted facility.[3][4] Your EHS office will coordinate
with a licensed hazardous waste vendor for transport and incineration.

Below is a diagram illustrating the workflow for the proper disposal of Flizasertib.

ontainerize in s ate il | 5. Contact EHS and
Leak-Proof Container a satelite A rea Complete Waste Pickup Form
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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